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Compound of Interest
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Cat. No.: B088217 Get Quote

The binary mixture of lithium bromide (a salt) and water (a refrigerant) is the most common

working fluid pair in absorption chiller systems. The high affinity of LiBr for water vapor allows

these systems to utilize low-grade heat for cooling, making them an energy-efficient alternative

to conventional vapor-compression refrigeration.[1] The performance of these systems is

intrinsically linked to the concentration of the LiBr solution, which in turn dictates the operating

temperatures and pressures.[2] However, a critical limitation of the LiBr-H₂O system is the risk

of crystallization at high concentrations and low temperatures, which can lead to system failure.

[3][4] A thorough understanding of the LiBr-H₂O phase diagram is therefore paramount for the

design, operation, and optimization of absorption refrigeration technology.

Fundamentals of the LiBr-H₂O Phase Diagram
The phase diagram of the LiBr-H₂O system is a graphical representation of the physical states

of the mixture under different conditions of temperature and concentration. It delineates the

boundaries between the liquid, solid, and vapor phases. For the purposes of absorption

refrigeration, the most critical region of the phase diagram is the liquid-solid equilibrium,

specifically the crystallization line.[4][5]

Key Features of the Phase Diagram
Solubility Limit (Crystallization Line): This line represents the maximum concentration of LiBr

that can be dissolved in water at a given temperature.[6] Exceeding this limit will result in the

precipitation of solid LiBr, a process known as crystallization.[5]
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Eutectic Point: This is the point on the phase diagram where the liquid, solid LiBr, and ice

exist in equilibrium. It represents the lowest temperature at which a liquid phase can exist for

this binary mixture. For the LiBr-H₂O system, the eutectic point occurs at a specific

concentration and temperature.[7]

Liquid Phase: This region of the diagram represents the state where LiBr is fully dissolved in

water, forming a homogeneous solution. Absorption chillers operate exclusively within this

phase.

Solid Phase (Crystallization): This region indicates the conditions under which solid LiBr

coexists with the saturated liquid solution. The formation of crystals can block pipes and stop

the operation of the chiller.[4][8]

Ice Formation: At low LiBr concentrations and temperatures below the freezing point of

water, ice will form.
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Caption: Conceptual representation of the LiBr-H₂O phase diagram.
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Quantitative Analysis of the LiBr-H₂O Phase
Diagram
The precise location of the crystallization line is of utmost importance for practical applications.

Several empirical correlations and experimental datasets have been published to define this

boundary.[7]

Solubility Data
The solubility of LiBr in water increases with temperature.[6][9] This relationship is non-linear

and has been experimentally determined by numerous researchers. The following table

summarizes solubility data, providing a clear view of the crystallization temperature at different

LiBr concentrations.

LiBr Concentration (wt%)
Crystallization
Temperature (°C)

Reference

45 -45.0 [10]

50 -26.0 [10]

55 -7.5 [10]

60 18.5 [10]

65 49.5 [10]

70 84.5 [10]

Note: The exact values may vary slightly between different studies due to experimental

uncertainties.[6]

Dühring Plot
A common method for representing the vapor pressure of a solution is the Dühring plot. In this

plot, the boiling temperature of the solution is plotted against the boiling temperature of the

pure solvent (water) at the same pressure. For LiBr-H₂O solutions, the Dühring lines are nearly

straight, which allows for easy interpolation and extrapolation of vapor pressure data.
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Experimental Determination of the Crystallization
Point
Accurate determination of the crystallization temperature is crucial for validating theoretical

models and ensuring the safe operation of absorption systems.[11] The following protocol

outlines a standard method for determining the crystallization point of a LiBr-H₂O solution.

Experimental Protocol: Visual Polythermal Method
Objective: To visually determine the crystallization temperature of a LiBr-H₂O solution of a

known concentration.

Materials:

LiBr-H₂O solution of known concentration

Test tube or sample vial

Controlled temperature bath (e.g., refrigerated circulator)

Calibrated thermometer or thermocouple

Stirring mechanism (e.g., magnetic stirrer and stir bar)

Light source for observation

Procedure:

Sample Preparation: Prepare a LiBr-H₂O solution of the desired concentration by accurately

weighing anhydrous LiBr and deionized water. Ensure the LiBr is fully dissolved.

Apparatus Setup: Place the test tube containing the LiBr-H₂O solution and a small stir bar

into the controlled temperature bath. Insert the thermometer or thermocouple into the

solution, ensuring it does not touch the sides or bottom of the test tube.

Cooling and Observation: Begin to slowly cool the temperature bath while continuously

stirring the solution. A controlled cooling rate (e.g., 1-3 mK/s) is important to avoid significant

supercooling.[11]
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Crystal Detection: Illuminate the sample and carefully observe for the first appearance of

crystals. The temperature at which the first stable crystals appear is the crystallization

temperature. A sudden rise in temperature due to the heat of solidification can also indicate

the onset of crystallization.[11]

Dissolution and Confirmation: After crystallization, slowly increase the temperature of the

bath while stirring. The temperature at which the last crystal dissolves should be recorded.

This temperature should be very close to the crystallization temperature.

Repeatability: Repeat the cooling and heating cycle multiple times to ensure the repeatability

of the measurement. The average of the recorded crystallization temperatures is taken as

the final value.

Workflow for Crystallization Point Measurement
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Caption: Experimental workflow for determining the crystallization temperature.

Practical Implications and Mitigation of
Crystallization
The risk of crystallization is a major operational concern in LiBr-H₂O absorption chillers.[8][12]

Crystallization can occur under several conditions:

Low Evaporator Temperature: If the temperature of the refrigerant (water) in the evaporator is

too low, it can lead to over-concentration of the LiBr solution in the absorber.

High Condenser Temperature: High cooling water temperatures in the condenser can

increase the pressure in the generator, requiring higher concentrations of LiBr to achieve the

desired refrigerant boiling point.
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System Shutdown: During shutdown, if the solution is not properly diluted, crystallization can

occur as the system cools to ambient temperatures.

Mitigation Strategies:

Concentration Control: Modern chillers employ sophisticated control systems to monitor the

solution concentration and prevent it from reaching the crystallization point.[4]

Additives: Small amounts of certain additives can inhibit crystallization by lowering the

freezing point of the solution.[13]

Dilution Cycle: During shutdown, a dilution cycle is initiated where the refrigerant is mixed

with the concentrated solution in the absorber to lower the overall concentration.[8]

Conclusion
The phase diagram of the LiBr-H₂O system is a fundamental tool for understanding and

optimizing absorption refrigeration technology. A thorough knowledge of the crystallization

boundaries is essential for the design of efficient and reliable chillers. This guide has provided a

comprehensive overview of the key features of the phase diagram, presented quantitative data,

and outlined a standard experimental protocol for determining crystallization temperatures. By

leveraging this knowledge, researchers and engineers can continue to advance the field of

absorption cooling and develop more sustainable and energy-efficient solutions.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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